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Compound of Interest

Compound Name: ONPG

Cat. No.: B015333 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of all laboratory reagents is paramount. This document provides essential, immediate

safety and logistical information for the handling of o-Nitrophenyl-β-D-galactopyranoside

(ONPG), including personal protective equipment (PPE), operational plans, and disposal

procedures.

Personal Protective Equipment (PPE)
While ONPG is not classified as a hazardous substance according to the Globally Harmonized

System (GHS), adherence to standard laboratory safety protocols is crucial to minimize

exposure and ensure a safe working environment.[1][2][3] The following table summarizes the

recommended PPE for handling ONPG.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection Safety Goggles
ANSI Z87.1 (US) or

EN 166 (EU)

To prevent eye

contact with ONPG

dust or solutions.[1][4]

Hand Protection
Chemical-resistant

gloves
EN 374

To prevent skin

contact. Gloves

should be inspected

before use and

disposed of properly

after handling the

material.[1][2][4]

Body Protection Laboratory Coat N/A

To protect personal

clothing from

contamination.

Respiratory Protection
N95 (US) or P1 (EN

143) dust mask

NIOSH (US) or CEN

(EU) approved

Recommended when

there is a potential for

dust formation to

minimize inhalation.[1]

[4]

Experimental Protocol: ONPG Assay for β-
Galactosidase Activity
The following is a generalized protocol for using ONPG to test for β-galactosidase activity, a

common application in molecular biology and microbiology.

Materials:

ONPG solution or discs

Sterile test tubes

Physiological saline (0.85% w/v sodium chloride solution)
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Bacterial colonies for testing

Incubator (35-37°C)

Sterile loop or pipette tips

Procedure:

Aseptically place one ONPG disc into a sterile test tube or prepare an ONPG solution in a

suitable buffer.

Add a small volume of sterile physiological saline to the tube (e.g., 0.1-0.2 mL).[5][6]

Using a sterile loop, pick a well-isolated bacterial colony and emulsify it in the saline solution

in the tube. A heavy inoculum is recommended for a clear result.[7]

Incubate the tube at 35-37°C.[6]

Observe the tube for a color change at regular intervals (e.g., every hour for up to 6 hours for

active fermenters, and up to 24 hours for late lactose fermenters).[6]

Interpretation: A change in color to yellow indicates a positive result for β-galactosidase

activity. No color change indicates a negative result.[5]

Safe Handling and Disposal Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of

ONPG in a laboratory setting.
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Preparation

Handling and Experimentation

Cleanup and Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare a Clean and
Well-Ventilated Workspace

Retrieve ONPG from Storage
(2-8°C or -20°C)

Weigh ONPG Powder
(Avoid Dust Formation)

Dissolve in Appropriate Buffer

Perform Experiment
(e.g., ONPG Assay)

Decontaminate Work Surfaces

Dispose of Liquid Waste in
Designated Chemical Waste Container

Dispose of Contaminated Solids
(Gloves, Tubes) in Chemical Waste

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ONPG.
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Operational and Disposal Plans
Storage:

Store ONPG in a cool, dry, and well-ventilated area.[8]

The recommended storage temperature is typically between 2-8°C for short-term storage

and -20°C for long-term storage to maintain its stability and effectiveness.[9]

Keep containers tightly closed and protected from light, as ONPG can be light-sensitive.[9]

Store away from incompatible materials such as strong oxidizing agents.[1][9]

Accidental Release Measures:

In case of a spill, avoid creating dust.[4][8]

Wear appropriate PPE, including respiratory protection if dust is generated.[8]

Sweep up the spilled solid material and place it in a suitable, labeled container for disposal.

[4][8]

Prevent the product from entering drains.[4][8]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4][8]

Skin Contact: Wash the affected area immediately with plenty of soap and water.[4][8]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek medical

attention.[4][8]

Disposal:
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Dispose of unused ONPG and any contaminated materials in accordance with local, state,

and federal regulations for chemical waste.[10]

Contaminated materials, especially those that have come into contact with microorganisms,

should be decontaminated, for example, by autoclaving, before disposal.[6]

Do not allow the product or its solutions to enter drains or waterways.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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